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Compound of Interest

Compound Name: 5-(4-Methylphenyl)-1,3-oxazole

Cat. No.: B126241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 5-(4-
Methylphenyl)-1,3-oxazole (CAS No. 143659-19-2). Adherence to these guidelines is crucial

to ensure personnel safety and maintain the integrity of the compound.

Physicochemical and Safety Data
Proper handling and storage protocols are informed by the physicochemical and hazard

properties of a substance. The following tables summarize the available data for 5-(4-
Methylphenyl)-1,3-oxazole.

Table 1: Physicochemical Properties of 5-(4-Methylphenyl)-1,3-oxazole
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Property Value Source

CAS Number 143659-19-2
ChemScene[1], Sigma-

Aldrich[2]

Molecular Formula C₁₀H₉NO
ChemScene[1], Sigma-

Aldrich[2]

Molecular Weight 159.18 g/mol ChemScene[1]

Synonyms
5-(p-Tolyl)oxazole, 4-(1,3-

Oxazol-5-yl)toluene

Sigma-Aldrich[2],

CymitQuimica

Physical Form
Solid, low-melting solid, or

yellow crystalline powder

Sigma-Aldrich[2],

CymitQuimica

Purity ≥97% ChemScene[1]

Topological Polar Surface Area

(TPSA)
26.03 Å² ChemScene[1]

logP (octanol-water partition

coefficient)
2.65002 ChemScene[1]

Hydrogen Bond Acceptors 2 ChemScene[1]

Hydrogen Bond Donors 0 ChemScene[1]

Rotatable Bonds 1 ChemScene[1]

Table 2: Hazard Identification and Safety Precautions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemscene.com/product/143659-19-2.html
https://www.sigmaaldrich.com/HK/zh/product/bldpharmatechcoltd/bl3h98821efe?context=bbe
https://www.chemscene.com/product/143659-19-2.html
https://www.sigmaaldrich.com/HK/zh/product/bldpharmatechcoltd/bl3h98821efe?context=bbe
https://www.chemscene.com/product/143659-19-2.html
https://www.sigmaaldrich.com/HK/zh/product/bldpharmatechcoltd/bl3h98821efe?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/bldpharmatechcoltd/bl3h98821efe?context=bbe
https://www.chemscene.com/product/143659-19-2.html
https://www.chemscene.com/product/143659-19-2.html
https://www.chemscene.com/product/143659-19-2.html
https://www.chemscene.com/product/143659-19-2.html
https://www.chemscene.com/product/143659-19-2.html
https://www.chemscene.com/product/143659-19-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Information Source

GHS Pictogram GHS07 (Exclamation Mark) Sigma-Aldrich[2]

Signal Word Warning Sigma-Aldrich[2]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

Sigma-Aldrich[2]

Precautionary Statements

(Prevention)

P261: Avoid breathing

dust/fumes/gas/mist/vapors/spr

ay.P264: Wash skin thoroughly

after handling.P271: Use only

outdoors or in a well-ventilated

area.P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Sigma-Aldrich[2]

Precautionary Statements

(Response)

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for

breathing.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.P312: Call a

POISON CENTER or doctor if

you feel unwell.

Sigma-Aldrich[2]

Precautionary Statements

(Storage)

P403+P233: Store in a well-

ventilated place. Keep

container tightly closed.P405:

Store locked up.

Sigma-Aldrich[2]
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Precautionary Statements

(Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant.

Sigma-Aldrich[2], ECHEMI[3]

Handling and Storage Procedures
The following protocols are based on the known hazards of 5-(4-Methylphenyl)-1,3-oxazole
and general best practices for handling chemical irritants in a laboratory setting.[4][5][6]

Personal Protective Equipment (PPE)
A critical aspect of safe handling is the consistent use of appropriate PPE. The minimum

required PPE when working with 5-(4-Methylphenyl)-1,3-oxazole includes:

Eye Protection: Chemical safety goggles. A face shield should be worn in situations with a

higher risk of splashing.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene). Consult the glove

manufacturer's compatibility chart.

Body Protection: A flame-retardant laboratory coat and an apron as needed.

Footwear: Closed-toe shoes.

Required Personal Protective Equipment (PPE)

Chemical Safety Goggles Chemical-Resistant Gloves Lab Coat Closed-Toe Shoes Proceed with HandlingBefore Handling Don

Click to download full resolution via product page

Personal Protective Equipment Workflow.
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Proper storage is essential for maintaining the stability of the compound and preventing

accidental exposure.

Container: Store in a tightly sealed, clearly labeled container.[5]

Location: Keep in a cool, dry, and well-ventilated area.[5] Store below eye level to minimize

the risk of spills to the face.[6]

Incompatibilities: Store away from strong oxidizing agents and other incompatible materials

as indicated by safety data sheets for similar compounds.

Environment: Protect from moisture and direct sunlight.

General Handling Protocol
Due to its irritant properties, 5-(4-Methylphenyl)-1,3-oxazole should be handled with care.

Ventilation: All handling of the solid compound or its solutions should be performed in a

certified chemical fume hood.[6][7]

Dispensing: When weighing the solid, do not dispense it directly onto a balance in the open

lab.[7] Instead, pre-tare a sealed container, transfer the desired amount of the compound

into the container inside the fume hood, and then re-seal and weigh.[7]

Hygiene: Wash hands thoroughly with soap and water after handling.[7] Avoid touching your

face, personal items, or lab equipment with gloved hands.[8]

Spills: In case of a small spill, decontaminate the area promptly using appropriate spill

cleanup materials.[4] For larger spills, evacuate the area and contact Environmental Health

and Safety.[4]
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Receiving and Storage

Handling Protocol

Post-Handling and Disposal

Receive Compound

Inspect Container Integrity
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Don Appropriate PPE

Work in Chemical Fume Hood
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General Handling and Storage Workflow.
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Experimental Protocols
As no specific experimental protocols for 5-(4-Methylphenyl)-1,3-oxazole were found, a

general procedure for preparing a stock solution is provided below. This should be adapted

based on the specific requirements of your experiment.

Preparation of a Stock Solution
Pre-Experiment Checklist:

Ensure a certified chemical fume hood is available and functioning correctly.

Verify the availability of all necessary PPE.

Have appropriate solvent and glassware ready.

Ensure a designated hazardous waste container is accessible.

Procedure:

1. Calculate the required mass of 5-(4-Methylphenyl)-1,3-oxazole for the desired

concentration and volume of the stock solution.

2. Following the dispensing protocol in section 2.3, weigh the calculated amount of the

compound into a suitable container (e.g., a vial or flask).

3. Inside the fume hood, add the desired solvent to the container with the compound.

4. If necessary, gently agitate the container (e.g., using a magnetic stirrer or by swirling) until

the solid is completely dissolved. Sonication may be used if the compound is difficult to

dissolve, but ensure the container is sealed to prevent aerosolization.

5. Once dissolved, clearly label the container with the compound name, concentration,

solvent, and date of preparation.

6. Store the stock solution under the appropriate conditions as outlined in section 2.2.

Waste Disposal
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All waste containing 5-(4-Methylphenyl)-1,3-oxazole, including contaminated consumables

and spill cleanup materials, must be treated as hazardous waste.[4][9]

Container: Use a clearly labeled, sealable, and chemically compatible hazardous waste

container.[9]

Segregation: Do not mix with incompatible waste streams.

Disposal: Follow all institutional and local regulations for the disposal of chemical waste.

Contact your institution's Environmental Health and Safety department for specific guidance

and to schedule a waste pickup.[9]

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[4] Seek medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.[4]

Inhalation: Move the affected person to fresh air.[4] If breathing is difficult, provide oxygen.

Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

For any significant exposure or emergency, contact your institution's emergency response line.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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